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Compound of Interest

Compound Name: Fmoc-D-Pro-OH

Cat. No.: B557622 Get Quote

Essential Safety and Handling Guide for Fmoc-
D-Pro-OH
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents like Fmoc-D-Pro-OH is of paramount importance. This guide provides

essential safety, operational, and disposal information to minimize risks and ensure the integrity

of your research. While Fmoc-protected amino acids are generally not classified as hazardous

substances, it is best practice to handle all laboratory chemicals with a comprehensive safety

approach.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Fmoc-D-Pro-OH
to ensure personal safety and prevent contamination.
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Body Part PPE Item Specification Purpose

Eyes Safety Glasses
ANSI Z87.1 compliant,

with side shields.[1]

Protects against

splashes and airborne

particles.[1]

Face Shield
Worn over safety

glasses.

Recommended when

there is a significant

splash hazard.[1]

Hands
Disposable Nitrile

Gloves

Standard laboratory

grade.

Provides initial

protection against

chemical contact.[1]

Respiratory N95 Respirator NIOSH-approved.

Recommended when

handling large

quantities or when

dust formation is

possible.[2]

Body Laboratory Coat Long-sleeved.

Protects skin and

personal clothing from

contamination.[1]

Feet Closed-toe Shoes
Made of a non-porous

material.

Protects feet from

spills and falling

objects.[1]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][4]

Avoid contact with skin and eyes.[5][6]

Avoid the formation of dust and aerosols.[4][5]

Use non-sparking tools to prevent electrostatic discharge.[6]
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Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed.[4][5]

Recommended storage temperature is 2-8°C.[2][6]

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4][7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[4]

Eye Contact

Rinse with plenty of water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[3][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4][7]

Disposal Plan
Dispose of Fmoc-D-Pro-OH and contaminated materials in accordance with federal, state, and

local environmental control regulations.[6] It should be treated as chemical waste. Do not
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dispose of it down the drain or in regular trash.[8] Collect waste in a designated, labeled, and

sealed container for disposal by a licensed professional.[8]

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area.[5] Use personal protective

equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.[5]

Avoid dust formation.[5] Sweep up the spilled solid material and place it in a suitable, closed

container for disposal.[5] Ensure adequate ventilation.[5]

Below is a workflow for handling a chemical spill:
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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